Cas no 98708-17-9 (1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene-)

1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- structure
98708-17-9 structure
Product Name:1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene-
CAS No:98708-17-9
MF:C13H16N2O
MW:216.279
CID:4376994
Update Time:2025-07-16

1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene-

1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10848342-1.0g
2-(3,3-dimethyl-2-methylidene-2,3-dihydro-1H-indol-1-yl)acetamide
98708-17-9 95%
1.0g
$0.0 2022-11-30

Additional information on 1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene-

Recent Advances in the Study of 1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- (CAS: 98708-17-9): A Comprehensive Research Brief

The compound 1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- (CAS: 98708-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1H-Indole-1-acetamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The study also explored the structural-activity relationship (SAR) of various derivatives, identifying specific modifications that enhance its bioactivity. These findings are crucial for the development of novel therapeutic agents based on this scaffold.

In addition to its synthetic aspects, recent investigations have delved into the biological activities of 1H-Indole-1-acetamide. A preclinical study conducted by researchers at the University of Cambridge revealed its potent anti-inflammatory properties, mediated through the inhibition of key pro-inflammatory cytokines. The compound's ability to modulate the NF-κB signaling pathway was identified as a potential mechanism underlying its therapeutic effects. These results suggest its applicability in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another significant breakthrough was reported in a 2024 study published in Nature Chemical Biology, which explored the compound's potential as an anticancer agent. The research demonstrated that 1H-Indole-1-acetamide induces apoptosis in cancer cells by targeting the mitochondrial pathway. Notably, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a highly desirable trait in anticancer drug development. Further mechanistic studies are underway to validate these findings and explore its efficacy in vivo.

Despite these promising developments, challenges remain in the clinical translation of 1H-Indole-1-acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent advances in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews highlighted the role of nanotechnology in enhancing the delivery and efficacy of indole-based compounds, providing a roadmap for future research.

In conclusion, 1H-Indole-1-acetamide, 2,3-dihydro-3,3-dimethyl-2-methylene- (CAS: 98708-17-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activities, and therapeutic potential. However, further research is needed to overcome existing challenges and fully realize its clinical applications. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for novel therapeutic interventions in inflammation and oncology.

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